Bavisant Dihydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Bavisant Dihydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Introduction
Bavisant, also known by its research code JNJ-31001074, is a potent, selective, and orally active antagonist of the histamine H3 receptor.[1][2][3] Developed as a non-stimulant therapeutic agent, Bavisant was investigated for its potential in treating disorders characterized by cognitive and wakefulness deficits, most notably Attention-Deficit Hyperactivity Disorder (ADHD).[1][3][4] This guide provides a comprehensive overview of the discovery rationale, the synthetic pathways developed for its production, and the underlying mechanism of action that defined its therapeutic hypothesis.
The Discovery of Bavisant: A Journey in H3 Receptor Antagonism
The discovery of Bavisant is rooted in the understanding of the histamine H3 receptor's role in the central nervous system. The H3 receptor was first identified in 1983 and functions primarily as an inhibitory autoreceptor on histaminergic neurons.[5][6] Its activation by histamine leads to a feedback inhibition, reducing the synthesis and release of histamine. Furthermore, H3 receptors are also present as heteroreceptors on other, non-histaminergic neurons, where they modulate the release of key neurotransmitters such as acetylcholine, norepinephrine, dopamine, and glutamate.[1][3]
The therapeutic strategy behind H3 receptor antagonism is to block this inhibitory action. By acting as an antagonist or inverse agonist, a compound like Bavisant prevents the receptor from being activated, thereby increasing the release of histamine and other neurotransmitters.[7] This neurochemical cascade is believed to enhance wakefulness, attention, learning, and memory, making H3 antagonists promising candidates for cognitive disorders.[6]
Janssen's research program aimed to develop H3 antagonists with optimized pharmacokinetic profiles.[8] A significant challenge with earlier compounds in this class was the potential to induce phospholipidosis, a condition associated with certain cationic amphiphilic drugs.[8] The development of Bavisant emerged from the optimization of a series of phenyl(piperazin-1-yl)methanones. Researchers systematically modified the physical properties of these ligands to reduce tissue retention and in vivo half-life, thereby minimizing the risk of phospholipidosis while retaining potent H3 receptor antagonism.[8] This effort led to the identification of Bavisant as a clinical candidate with a desirable balance of potency, safety, and pharmacokinetic properties suitable for human studies.[8]
Mechanism of Action: Modulating Neurotransmitter Release
Bavisant functions as a selective antagonist of the histamine H3 receptor. In the brain, particularly in regions associated with cognition like the cerebral cortex and hippocampus, H3 receptors are densely expressed.[5] By blocking these receptors, Bavisant disinhibits the release of histamine from presynaptic histaminergic neurons. The increased synaptic histamine then stimulates downstream H1 and H2 receptors, leading to enhanced neuronal excitation and wakefulness.[5]
Simultaneously, by blocking H3 heteroreceptors on cholinergic and noradrenergic nerve terminals, Bavisant promotes the release of acetylcholine and norepinephrine.[1][3] This multi-neurotransmitter modulation was hypothesized to be the foundation of its potential pro-cognitive and attention-enhancing effects.[3]
Caption: Signaling pathway of Bavisant at the H3 receptor.
Synthesis of Bavisant Dihydrochloride
The synthesis of Bavisant is achieved through a multi-step process, typically involving the coupling of key intermediates. The dihydrochloride salt form enhances the compound's stability and solubility for formulation.
Synthetic Workflow Overview
A common synthetic route for the Bavisant core structure involves the amidation of a benzoic acid derivative with a protected piperazine, followed by functionalization and deprotection.[8]
Caption: General synthetic workflow for Bavisant.
Detailed Experimental Protocol
The following protocol describes a representative synthesis for Bavisant and similar phenyl(piperazin-1-yl)methanones.[8] The conversion to the dihydrochloride salt is a standard procedure.[9][10]
Part 1: Synthesis of tert-butyl 4-(4-formylbenzoyl)piperazine-1-carboxylate (Intermediate 7)
-
Reaction Setup : In a suitable reaction vessel, dissolve 4-formylbenzoic acid in dichloromethane (CH2Cl2).
-
Activation : Add 1-hydroxybenzotriazole hydrate (HOBt) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) to activate the carboxylic acid. N-methylmorpholine (NMM) is added as a base.
-
Amidation : Add tert-butyl piperazine-1-carboxylate to the reaction mixture.
-
Reaction Monitoring : Stir the mixture at ambient temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.
-
Work-up : Upon completion, the reaction mixture is washed with aqueous solutions to remove reagents and byproducts. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the amide intermediate.
Part 2: Synthesis of the Protected Final Compound (Intermediate 8)
-
Reductive Amination (Step 1) : Dissolve the intermediate from Part 1 in dichloromethane.
-
Amine Addition : Add the desired secondary amine (e.g., morpholine) and acetic acid.
-
Reduction : Add sodium triacetoxyborohydride (NaBH(OAc)3) portion-wise to the stirring solution. This reagent is a mild and selective reducing agent for reductive aminations.
-
Reaction Monitoring : Stir the reaction at room temperature until completion, as monitored by TLC or HPLC.
-
Purification : The crude product is purified, typically by flash chromatography, to yield the protected final compound.
Part 3: Deprotection and Final Reductive Amination to Yield Bavisant (Compound 11)
-
Boc Deprotection : The tert-butyloxycarbonyl (Boc) protecting group on the piperazine nitrogen is removed using a strong acid, such as trifluoroacetic acid (TFA), in a solvent like dichloromethane.
-
Isolation : The solvent and excess acid are removed under reduced pressure to yield the deprotected piperazine intermediate as a salt.
-
Reductive Amination (Step 2) : The deprotected intermediate is then reacted with an appropriate aldehyde or ketone (e.g., cyclopropanone) via another reductive amination, using NaBH(OAc)3, to install the final N-substituent (the cyclopropyl group) and yield Bavisant free base.
Part 4: Formation of Bavisant Dihydrochloride
-
Salt Formation : Dissolve the purified Bavisant free base in a suitable solvent, such as isopropanol or a mixture of isopropanol and ethanol.[10]
-
Acidification : Cool the solution in an ice bath and bubble dry hydrogen chloride gas through it, or add a solution of HCl in a compatible solvent, until the pH of the solution reaches approximately 2.[9][10]
-
Precipitation : The dihydrochloride salt will precipitate as a white solid.
-
Isolation and Drying : Collect the solid product by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum to yield Bavisant Dihydrochloride.
Physicochemical and Pharmacokinetic Data
| Property | Value | Source |
| IUPAC Name | (4-cyclopropylpiperazin-1-yl)(4-(morpholinomethyl)phenyl)methanone dihydrochloride | [1] |
| Synonyms | JNJ-31001074, Bavisant dihydrochloride | [1][11] |
| CAS Number | 929622-09-3 (HCl) | [1] |
| Molecular Formula | C19H29Cl2N3O2 | [1] |
| Molecular Weight | 402.36 g/mol | [1] |
| Clinical Status | Investigational; development discontinued for ADHD and narcolepsy.[3][4] |
Clinical Development and Outlook
Bavisant was advanced into clinical trials to evaluate its efficacy and safety for the treatment of adults with ADHD.[3] A key Phase 2 study, while demonstrating that the compound was generally well-tolerated at lower doses, ultimately failed to show a significant clinical benefit over placebo.[3][4] In contrast, the active comparators in the study did show efficacy, leading to the discontinuation of Bavisant's development for this indication.[4] Subsequent investigations for other conditions also did not lead to its commercialization.
Despite its clinical outcome, the discovery and development of Bavisant represent a significant effort in medicinal chemistry. The program successfully identified a potent and selective H3 receptor antagonist with an improved safety profile over earlier-generation compounds, providing valuable insights into the structure-activity relationships and pharmacokinetic optimization within this class of molecules.[8]
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- Bavisant HCl | CAS#929622-09-3. (n.d.). MedKoo Biosciences.
- Bavisant (JNJ-31001074) | H3 Receptor Antagonist. (n.d.). MedChemExpress.
- Novel Benzamide-Based Histamine H3 Receptor Antagonists: The Identification of Two Candidates for Clinical Development. (n.d.). NIH.
- Bavisant | MedPath. (2025).
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- Randomized clinical study of a histamine H3 receptor antagonist for the treatment of adults with attention-deficit hyperactivity disorder. (2012). PubMed.
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- Bavisant | C19H27N3O2. (n.d.). PubChem.
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